Cas no 2229275-81-2 (5-(diethylamino)-2-(pyrrolidin-2-yl)phenol)

• Product Name: 5-(diethylamino)-2-(pyrrolidin-2-yl)phenol
• CAS No: 2229275-81-2
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 6296146
• PubChem ID: 165704329
• Update Time: 2025-06-13

5-(diethylamino)-2-(pyrrolidin-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-(diethylamino)-2-(pyrrolidin-2-yl)phenol
• 2229275-81-2
• EN300-1811601

• Inchi： 1S/C14H22N2O/c1-3-16(4-2)11-7-8-12(14(17)10-11)13-6-5-9-15-13/h7-8,10,13,15,17H,3-6,9H2,1-2H3
• InChI Key： NIQCFTUBYGTXOQ-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C1CCCN1)N(CC)CC

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Additional information on 5-(diethylamino)-2-(pyrrolidin-2-yl)phenol

Comprehensive Overview of 5-(Diethylamino)-2-(Pyrrolidin-2-yl)Phenol (CAS No. 2229275-81-2)

5-(Diethylamino)-2-(Pyrrolidin-2-yl)Phenol (CAS No. 2229275-81-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique phenolic and heterocyclic structure, exhibits promising properties for applications ranging from pharmaceutical intermediates to fluorescence probes. Its molecular framework, which includes a diethylamino group and a pyrrolidine ring, contributes to its versatility in synthetic pathways and functional modifications.

In recent years, the demand for high-performance organic compounds like 5-(Diethylamino)-2-(Pyrrolidin-2-yl)Phenol has surged, driven by advancements in drug discovery and biomolecular imaging. Researchers are particularly interested in its potential as a fluorescence marker due to its electron-rich aromatic system, which enhances its photostability and emission efficiency. These attributes make it a candidate for bioimaging applications, where precise tracking of cellular processes is critical.

The synthesis of 5-(Diethylamino)-2-(Pyrrolidin-2-yl)Phenol involves multi-step organic reactions, often starting with the functionalization of phenol derivatives followed by the introduction of the pyrrolidine moiety. Modern green chemistry techniques, such as catalytic hydrogenation and microwave-assisted synthesis, have been explored to improve yield and reduce environmental impact. This aligns with the growing emphasis on sustainable chemical practices in industrial and academic research.

From a pharmacological perspective, the compound's structural motifs are reminiscent of bioactive molecules targeting central nervous system (CNS) disorders. Its amine and heterocyclic components suggest potential interactions with neurotransmitter receptors, though detailed mechanistic studies are still underway. This has sparked interest in its utility for neurological drug development, especially in the context of neurodegenerative diseases like Alzheimer's and Parkinson's.

In material science, 5-(Diethylamino)-2-(Pyrrolidin-2-yl)Phenol is investigated for its optical properties. Its ability to absorb and emit light in specific wavelengths makes it suitable for organic light-emitting diodes (OLEDs) and solar cell technologies. The compound's tunable electronic characteristics are also relevant for designing molecular sensors, which are increasingly used in environmental monitoring and diagnostic devices.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 5-(Diethylamino)-2-(Pyrrolidin-2-yl)Phenol is crucial. Computational tools like density functional theory (DFT) are employed to predict its electronic behavior and optimize its applications. Additionally, patent literature reveals ongoing efforts to protect novel derivatives, highlighting its commercial potential in intellectual property-driven markets.

As the scientific community continues to explore multifunctional organic compounds, 5-(Diethylamino)-2-(Pyrrolidin-2-yl)Phenol stands out for its adaptability and broad applicability. Whether in life sciences or advanced materials, its role in addressing contemporary challenges—such as precision medicine and renewable energy—underscores its importance. Future studies will likely focus on scaling production and expanding its utility through innovative derivatization strategies.